Cas no 1261928-57-7 (5-(3-Fluoro-5-methoxycarbonylphenyl)-3-trifluoromethoxyphenol)

• Product Name: 5-(3-Fluoro-5-methoxycarbonylphenyl)-3-trifluoromethoxyphenol
• CAS No: 1261928-57-7
• MF: C₁₅H₁₀F₄O₄
• MW: 330.231118679047
• MDL: MFCD18316422
• CID: 2764097
• PubChem ID: 53222145
• Update Time: 2025-06-08

5-(3-Fluoro-5-methoxycarbonylphenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18316422
• 5-(3-Fluoro-5-methoxycarbonylphenyl)-3-trifluoromethoxyphenol, 95%
• 1261928-57-7
• 5-(3-FLUORO-5-METHOXYCARBONYLPHENYL)-3-TRIFLUOROMETHOXYPHENOL
• Methyl 5-fluoro-3'-hydroxy-5'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylate
• DTXSID70686719
• 5-(3-Fluoro-5-methoxycarbonylphenyl)-3-trifluoromethoxyphenol

• MDL： MFCD18316422
• Inchi： 1S/C15H10F4O4/c1-22-14(21)10-2-8(3-11(16)4-10)9-5-12(20)7-13(6-9)23-15(17,18)19/h2-7,20H,1H3
• InChI Key： XDCVWMYDHSKTPX-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=C(C=1)C1C=C(C=C(C=1)OC(F)(F)F)O

Computed Properties

• Exact Mass: 330.05152144Da
• Monoisotopic Mass: 330.05152144Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(3-Fluoro-5-methoxycarbonylphenyl)-3-trifluoromethoxyphenol

Professional Introduction to Compound with CAS No. 1261928-57-7 and Product Name: 5-(3-Fluoro-5-methoxycarbonylphenyl)-3-trifluoromethoxyphenol

The compound in question, identified by the CAS number 1261928-57-7, is a highly specialized molecule with significant implications in the field of pharmaceutical chemistry. Its systematic name, 5-(3-Fluoro-5-methoxycarbonylphenyl)-3-trifluoromethoxyphenol, provides a detailed insight into its structural composition, which includes fluoro and methoxy substituents that are known to enhance biological activity. This introduction aims to explore the compound's chemical properties, potential applications, and recent advancements in research that highlight its importance.

At the core of understanding this compound lies its molecular structure. The presence of both fluoro and methoxycarbonyl groups suggests a high degree of functionalization, which is often leveraged in medicinal chemistry to modulate pharmacokinetic and pharmacodynamic properties. The fluoro group, in particular, is renowned for its ability to improve metabolic stability and binding affinity, while the methoxycarbonyl group can contribute to solubility and bioavailability. These features make the compound a promising candidate for further investigation in drug discovery.

Recent studies have begun to unravel the potential of such structurally complex molecules in addressing various therapeutic challenges. One area of interest is its application in the development of antimicrobial agents. The unique combination of electronic and steric effects induced by the substituents may disrupt bacterial cell membranes or interfere with essential metabolic pathways. Preliminary computational studies have suggested that compounds with similar scaffolds exhibit promising interactions with bacterial enzymes, paving the way for novel antibiotics.

In addition to antimicrobial applications, this compound has shown promise in anticancer research. The trifluoromethoxy group is particularly noteworthy, as it has been associated with enhanced tumor cell specificity and reduced toxicity to healthy cells. Researchers are exploring how this molecule might interact with key enzymes involved in cancer cell proliferation, such as kinases and tyrosine phosphatases. Early experimental data indicate that derivatives of this compound can induce apoptosis in certain cancer cell lines, suggesting a potential therapeutic window.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The ability of fluorine to influence molecular properties at both the chemical and biological levels has led to numerous breakthroughs. For instance, fluorinated analogs of existing drugs have demonstrated improved pharmacological profiles, including longer half-lives and increased target specificity. The compound under discussion aligns with this trend, as its design incorporates fluorine atoms strategically positioned to maximize biological activity while minimizing off-target effects.

From a synthetic chemistry perspective, the preparation of 5-(3-Fluoro-5-methoxycarbonylphenyl)-3-trifluoromethoxyphenol presents an intriguing challenge. The synthesis requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce the fluoro and methoxycarbonyl groups efficiently. Recent advances in flow chemistry have also shown promise in streamlining these processes, making large-scale production more feasible.

The compound's potential extends beyond traditional pharmaceutical applications into areas like agriculture and material science. In agriculture, fluorinated compounds have been used to develop more effective pesticides due to their stability and environmental persistence. While this application is still theoretical for the specific molecule discussed here, its structural features suggest that it could be adapted for such uses if further optimized.

Moreover, the unique electronic properties of fluorine-containing molecules make them valuable in material science, particularly in the development of organic semiconductors and liquid crystals. These materials are used in advanced display technologies and could benefit from the incorporation of fluorinated groups to enhance performance characteristics.

As research continues to evolve, new methodologies for studying this compound are being developed. Techniques such as high-resolution NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for elucidating its structure and understanding its behavior at a molecular level. Additionally, computational modeling plays a crucial role in predicting how the compound will interact with biological targets based on its three-dimensional structure.

The broader implications of this research are significant for drug development pipelines worldwide. By leveraging compounds like 5-(3-Fluoro-5-methoxycarbonylphenyl)-3-trifluoromethoxyphenol, scientists can identify novel therapeutic strategies that address unmet medical needs more effectively than ever before. Collaborative efforts between academic institutions and pharmaceutical companies will be critical in translating these findings into tangible treatments for patients.

In conclusion, the compound identified by CAS number 1261928-57-7 represents a fascinating intersection of synthetic chemistry and medicinal biology. Its unique structural features—particularly the presence of fluoro, methoxycarbonyl, and trifluoromethoxy groups—endow it with remarkable potential across multiple therapeutic areas. As research progresses, further insights into its mechanisms of action will undoubtedly emerge, reinforcing its importance as a cornerstone molecule in modern drug discovery.